Cas no 185040-34-0 (5-Pyrimidinemethanol, 4-(ethylamino)-2-(methylthio)-)

• Product Name: 5-Pyrimidinemethanol, 4-(ethylamino)-2-(methylthio)-
• CAS No: 185040-34-0
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• MDL: MFCD12911521
• CID: 1382495
• PubChem ID: 10584149
• Update Time: 2025-06-08

5-Pyrimidinemethanol, 4-(ethylamino)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanol, 4-(ethylamino)-2-(methylthio)-
• [4-(ethylamino)-2-methylsulfanylpyrimidin-5-yl]methanol
• 4-(ethylamino)-2-(methylthio)-5-Pyrimidinemethanol
• EOS-61870
• 5-Pyrimidinemethanol, 4-ethylamino-2-(methylthio)-
• (4-(ethylaMino)-2-(Methylthio)pyriMidin-5-yl)Methanol
• 4-(ethylamino)-2-(methylthio)-5-Pyrimidinemethanol（WS204199）
• DA-22212
• SCHEMBL1521623
• QCDOUHFYODXAQJ-UHFFFAOYSA-N
• AKOS030557085
• SB57187
• [4-(ETHYLAMINO)-2-(METHYLSULFANYL)PYRIMIDIN-5-YL]METHANOL
• MFCD12911521
• W17741
• DTXSID90442071
• 185040-34-0
• CS-0062077
• TQP0621
• 4-ethylamino-2-methylthio-5-pyrimidinemethanol
• AS-69177

• MDL： MFCD12911521
• Inchi： 1S/C8H13N3OS/c1-3-9-7-6(5-12)4-10-8(11-7)13-2/h4,12H,3,5H2,1-2H3,(H,9,10,11)
• InChI Key： QCDOUHFYODXAQJ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(CO)C(=N1)NCC

Computed Properties

• Exact Mass: 199.07809
• Monoisotopic Mass: 199.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• PSA: 58.04

Additional information on 5-Pyrimidinemethanol, 4-(ethylamino)-2-(methylthio)-

5-Pyrimidinemethanol, 4-(ethylamino)-2-(methylthio)- (CAS No. 185040-34-0): An Overview of Its Properties and Applications

5-Pyrimidinemethanol, 4-(ethylamino)-2-(methylthio)- (CAS No. 185040-34-0) is a versatile compound with significant potential in various fields, particularly in pharmaceutical and medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential therapeutic applications and as a key intermediate in the synthesis of more complex molecules.

The molecular formula of 5-Pyrimidinemethanol, 4-(ethylamino)-2-(methylthio) is C₉H₁₃N₃O₂S, and it has a molecular weight of approximately 219.28 g/mol. The compound features a pyrimidine ring with an ethylamino and methylthio substituent, which contribute to its distinct chemical properties and reactivity. These functional groups play a crucial role in determining the compound's biological activity and its potential as a therapeutic agent.

In recent years, 5-Pyrimidinemethanol, 4-(ethylamino)-2-(methylthio) has been the subject of extensive research due to its potential in the development of novel drugs. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases.

Beyond its therapeutic applications, 5-Pyrimidinemethanol, 4-(ethylamino)-2-(methylthio) is also valued as an intermediate in the synthesis of other bioactive molecules. Its reactivity and functional groups make it an ideal starting material for the preparation of more complex structures with diverse biological activities. This versatility has led to its use in the development of new drugs and pharmaceuticals, contributing to advancements in medicinal chemistry.

The synthesis of 5-Pyrimidinemethanol, 4-(ethylamino)-2-(methylthio) involves several well-documented methods. One common approach involves the reaction of 2-chloro-4-methylthiopyrimidine with ethylamine followed by hydrolysis to form the desired product. This method is known for its high yield and purity, making it suitable for large-scale production. Another synthetic route involves the condensation of appropriate precursors under controlled conditions to achieve the desired molecular structure.

In terms of physical properties, 5-Pyrimidinemethanol, 4-(ethylamino)-2-(methylthio) is typically a white crystalline solid with a melting point ranging from 160°C to 165°C. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

The safety profile of 5-Pyrimidinemethanol, 4-(ethylamino)-2-(methylthio) is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate safety measures should be followed to prevent exposure and ensure safe handling. These measures include wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory protocols.

In conclusion, 5-Pyrimidinemethanol, 4-(ethylamino)-2-(methylthio) (CAS No. 185040-34-0) is a compound with significant potential in pharmaceutical and medicinal chemistry. Its unique molecular structure and versatile reactivity make it an important intermediate in the synthesis of bioactive molecules and a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in the field.